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Compound of Interest

Compound Name: AZ82

Cat. No.: B593823 Get Quote

For researchers, scientists, and drug development professionals utilizing the kinesin-like

protein KIFC1 inhibitor, AZ82, adherence to proper disposal protocols is paramount for

laboratory safety and environmental responsibility. While specific disposal instructions for AZ82
are not extensively documented, a comprehensive approach rooted in standard laboratory

chemical waste management principles ensures safe handling and disposal. This guide

provides essential safety and logistical information to navigate the disposal process effectively.

Immediate Safety and Handling Considerations
AZ82 is intended for laboratory research use only.[1][2][3][4][5] While it is shipped as a non-

hazardous chemical, it is crucial to handle it with the appropriate precautions for any research-

grade chemical compound.[4] Always consult your institution's environmental health and safety

(EHS) office for specific guidelines and requirements.
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Property Value

CAS Number 1449578-65-7[1]

Molecular Formula C₂₈H₃₁F₃N₄O₃S[1]

Molecular Weight 560.63 g/mol [1]

Appearance Solid[1]

Purity >99%[1]

Solubility Soluble in DMSO, DMF, and Ethanol[5][6]

Step-by-Step Disposal Protocol for AZ82
Given the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, a

conservative approach aligned with general laboratory chemical waste guidelines is

recommended.

Experimental Protocol: General Disposal of Unused AZ82 and Contaminated Materials

Personal Protective Equipment (PPE): Before handling AZ82 for disposal, ensure you are

wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Waste Segregation:

Solid Waste: Collect any unused, solid AZ82 powder in a clearly labeled, sealed container

designated for chemical waste. This includes any spills absorbed with an inert material.

Liquid Waste: Solutions containing AZ82 should be collected in a separate, sealed, and

clearly labeled container for liquid chemical waste. Do not mix with other solvent waste

streams unless permitted by your institution's EHS guidelines.

Contaminated Materials: Any materials that have come into contact with AZ82, such as

pipette tips, gloves, and weighing paper, should be disposed of as solid chemical waste.
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Labeling: All waste containers must be clearly labeled with the full chemical name ("AZ82"),

the CAS number (1449578-65-7), and the appropriate hazard warnings as determined by a

conservative assessment (e.g., "Caution: Research Chemical, Handle with Care").

Storage: Store the sealed waste containers in a designated, secure area for chemical waste,

away from incompatible materials, until collection by your institution's EHS or a licensed

waste disposal contractor.

Documentation: Maintain a log of the waste generated, including the amount and date of

disposal.

Consult EHS: Contact your institution's Environmental Health and Safety office to arrange for

the pickup and proper disposal of the chemical waste. They will have the expertise to ensure

compliance with all local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AZ82 and

associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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